Cas no 104493-13-2 (3-Cyclopentene-1,2-diol,5-(7,8-dihydro-8-hydroxyimidazo[4,5-d][1,3]diazepin-3(4H)-yl)-3-(hydroxymethyl)-)
104493-13-2 structure
Product Name:3-Cyclopentene-1,2-diol,5-(7,8-dihydro-8-hydroxyimidazo[4,5-d][1,3]diazepin-3(4H)-yl)-3-(hydroxymethyl)-
CAS No:104493-13-2
MF:C12H16N4O4
MW:280.279842376709
CID:184381
PubChem ID:128589
Update Time:2025-04-19
3-Cyclopentene-1,2-diol,5-(7,8-dihydro-8-hydroxyimidazo[4,5-d][1,3]diazepin-3(4H)-yl)-3-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclopentene-1,2-diol,5-(7,8-dihydro-8-hydroxyimidazo[4,5-d][1,3]diazepin-3(4H)-yl)-3-(hydroxymethyl)-
- 3-Cyclopentene-1,2-diol,5-(7,8-dihydro-8-hydroxyimidazo[4,5-d][1,3]diazepin-3(4H)-yl)-3-(hydro...
- 5-(8-hydroxy-7,8-dihydro-4H-imidazo[4,5-d][1,3]diazepin-3-yl)-3-(hydroxymethyl)cyclopent-3-ene-1,2-diol
- adecypenol
- 3-Cyclopentene-1,2-diol, 5-(7,8-dihydro-8-hydroxyimidazo(4,5-d)(1,3)diazepin-3(4H)-yl)-3-(hydroxymethyl)-
- AC1L2U29
- Antibiotic OM 3223
- LS-58312
- OM 3223
- SureCN9690591
- AKOS040745485
- DTXSID80909002
- SCHEMBL9690591
- ZINC01482377
- 104493-13-2
- 5-(8-hydroxy-7,8-dihydroimidazo[4,5-d][1,3]diazepin-3(4H)-yl)-3-(hydroxymethyl)cyclopent-3-ene-1,2-diol
-
- Inchi: 1S/C12H16N4O4/c17-3-6-1-7(11(20)10(6)19)16-5-15-9-8(18)2-13-4-14-12(9)16/h1,4-5,7-8,10-11,17-20H,2-3H2,(H,13,14)
- InChI Key: WJSAFKJWCOMTLH-UHFFFAOYSA-N
- SMILES: OC1C(C(CO)=CC1N1C=NC2C(CN=CNC1=2)O)O
Computed Properties
- Exact Mass: 280.117
- Monoisotopic Mass: 280.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.3
- Topological Polar Surface Area: 123Ų
Experimental Properties
- Density: 1.81
- Boiling Point: 652°Cat760mmHg
- Flash Point: 348.1°C
- Refractive Index: 1.812
- PSA: 123.13000
- LogP: -1.86090
3-Cyclopentene-1,2-diol,5-(7,8-dihydro-8-hydroxyimidazo[4,5-d][1,3]diazepin-3(4H)-yl)-3-(hydroxymethyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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